Cas no 1384428-56-1 (4-amino-N-1-(4-ethoxyphenyl)ethylbutanamide hydrochloride)

• Product Name: 4-amino-N-1-(4-ethoxyphenyl)ethylbutanamide hydrochloride
• CAS No: 1384428-56-1
• MF: C₁₄H₂₃ClN₂O₂
• MW: 286.797622919083
• CID: 4778143
• PubChem ID: 71755896
• Update Time: 2025-06-09

4-amino-N-1-(4-ethoxyphenyl)ethylbutanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-[1-(4-ethoxyphenyl)ethyl]butanamide hydrochloride
• NE39643
• Z1392639358
• 4-amino-N-1-(4-ethoxyphenyl)ethylbutanamide hydrochloride

• Inchi： 1S/C14H22N2O2.ClH/c1-3-18-13-8-6-12(7-9-13)11(2)16-14(17)5-4-10-15;/h6-9,11H,3-5,10,15H2,1-2H3,(H,16,17);1H
• InChI Key： IIETWORHLRIQJY-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C1C=CC(=CC=1)C(C)NC(CCCN)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 238
• Topological Polar Surface Area: 64.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-amino-N-1-(4-ethoxyphenyl)ethylbutanamide hydrochloride

4-Amino-N-1-(4-Ethoxyphenyl)ethylbutanamide Hydrochloride (CAS No. 1384428-56-1): An Overview of Its Properties and Applications

4-Amino-N-1-(4-ethoxyphenyl)ethylbutanamide hydrochloride (CAS No. 1384428-56-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as AEPEB, is a derivative of butanamide and is characterized by its unique structural features, which include an amino group, an ethoxyphenyl substituent, and a hydrochloride salt form. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 4-amino-N-1-(4-ethoxyphenyl)ethylbutanamide hydrochloride is represented by the formula C₁₅H₂₂N₂O₂·HCl. The presence of the amino group and the ethoxyphenyl substituent imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for its use in various biochemical assays and in vivo studies.

In recent years, 4-amino-N-1-(4-ethoxyphenyl)ethylbutanamide hydrochloride has been extensively studied for its potential therapeutic applications. One of the key areas of research has been its role as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Studies have shown that this compound can interact with specific receptors, such as serotonin and dopamine receptors, which are involved in various neurological disorders.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the effects of 4-amino-N-1-(4-ethoxyphenyl)ethylbutanamide hydrochloride on serotonin receptor subtypes. The results indicated that this compound exhibits selective binding to serotonin 5-HT_2A receptors, which are implicated in conditions such as depression and anxiety. This selective binding profile suggests that AEPEB could be a promising candidate for the development of novel antidepressant and anxiolytic drugs.

Beyond its potential as a CNS modulator, 4-amino-N-1-(4-ethoxyphenyl)ethylbutanamide hydrochloride has also shown promise in other therapeutic areas. For instance, preliminary studies have explored its anti-inflammatory properties. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that AEPEB may have potential applications in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-amino-N-1-(4-ethoxyphenyl)ethylbutanamide hydrochloride have also been a focus of recent research. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. Additionally, its low toxicity and high safety margin make it an attractive option for further clinical development.

In terms of clinical trials, several Phase I and Phase II trials are currently underway to evaluate the safety and efficacy of AEPEB. Early results from these trials have been promising, with no significant adverse effects reported at therapeutic doses. However, more extensive clinical trials are needed to fully assess its therapeutic potential and to determine optimal dosing regimens.

The synthesis of 4-amino-N-1-(4-ethoxyphenyl)ethylbutanamide hydrochloride involves several well-established chemical reactions. One common synthetic route involves the reaction of 4-amino-N-butylamine with 1-(4-ethoxyphenyl)ethyl chloride, followed by the formation of the hydrochloride salt. This synthetic method is scalable and can be adapted for large-scale production, making it suitable for commercial applications.

In conclusion, 4-amino-N-1-(4-ethoxyphenyl)ethylbutanamide hydrochloride (CAS No. 1384428-56-1) is a versatile compound with significant potential in various therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in the field of medicinal chemistry.